Cas no 922051-27-2 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methylpropane-1-sulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methylpropane-1-sulfonamide
• CAS No: 922051-27-2
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5759624
• PubChem ID: 40957375
• Update Time: 2025-07-09

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylpropane-1-sulfonamide
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-methylpropane-1-sulfonamide
• AKOS024637543
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methylpropane-1-sulfonamide
• 922051-27-2
• F2296-0538

• Inchi： 1S/C15H22N2O4S/c1-10(2)8-22(19,20)17-11-5-6-12-13(7-11)21-9-15(3,4)14(18)16-12/h5-7,10,17H,8-9H2,1-4H3,(H,16,18)
• InChI Key： VDJAZQIFOLPOBV-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(NC1C=CC2=C(C=1)OCC(C)(C)C(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.9Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methylpropane-1-sulfonamide

Compound CAS No. 922051-27-2: N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-2-Methylpropane-1-Sulfonamide

The compound with CAS No. 922051-27-2, known as N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methylpropane-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides and features a complex bicyclic structure incorporating a benzoxazepine ring system. The presence of the sulfonamide group (-SO₂NH-) suggests its potential as an inhibitor or modulator in biological systems.

Recent studies have highlighted the importance of benzoxazepine derivatives in drug discovery due to their unique pharmacokinetic properties and ability to target specific biological pathways. The substitution pattern on the benzoxazepine ring in this compound—specifically the dimethyl groups at position 3 and the oxo group at position 4—plays a crucial role in determining its stability and bioavailability. Additionally, the sulfonamide moiety is known to enhance solubility and improve pharmacokinetic profiles in many drug candidates.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions to form the benzoxazepine ring followed by functionalization at specific positions to introduce the sulfonamide group. Researchers have explored various synthetic pathways to optimize yield and purity while maintaining the integrity of the sensitive functional groups present in this molecule.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for conditions such as inflammation and oxidative stress-related disorders. The sulfonamide group is particularly effective in modulating enzyme activity due to its ability to form strong hydrogen bonds with target proteins. Furthermore, the dimethyl substituents on the benzoxazepine ring contribute to lipophilicity, enhancing membrane permeability—a critical factor for drug delivery.

Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its target proteins with unprecedented accuracy. These studies have revealed that the compound exhibits high affinity for certain kinases and proteases implicated in chronic diseases such as cancer and neurodegenerative disorders.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, it undergoes hydrolysis or enzymatic cleavage at specific sites within its structure—processes that can be influenced by pH levels and microbial activity.

In conclusion, N-(3,3-dimethyl-4-oxo-tetrahydrobenzoxazepinyl)-isopropylsulfonamide represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structural features make it an attractive candidate for further research into drug development and material science.